Cas no 2034454-16-3 (2-3-(fluoromethyl)pyrrolidin-1-ylpyrazine)

• Product Name: 2-3-(fluoromethyl)pyrrolidin-1-ylpyrazine
• CAS No: 2034454-16-3
• MF: C₉H₁₂FN₃
• MW: 181.210084915161
• CID: 6018738
• PubChem ID: 121020793
• Update Time: 2025-06-10

2-3-(fluoromethyl)pyrrolidin-1-ylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-3-(fluoromethyl)pyrrolidin-1-ylpyrazine
• 2-(3-(fluoromethyl)pyrrolidin-1-yl)pyrazine
• 2034454-16-3
• 2-[3-(fluoromethyl)pyrrolidin-1-yl]pyrazine
• F6545-2310
• AKOS026696364

• Inchi： 1S/C9H12FN3/c10-5-8-1-4-13(7-8)9-6-11-2-3-12-9/h2-3,6,8H,1,4-5,7H2
• InChI Key： SELWIJRDVMITAQ-UHFFFAOYSA-N
• SMILES： FCC1CN(C2C=NC=CN=2)CC1

Computed Properties

• Exact Mass: 181.10152556g/mol
• Monoisotopic Mass: 181.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29Ų

Additional information on 2-3-(fluoromethyl)pyrrolidin-1-ylpyrazine

Comprehensive Overview of 2-3-(fluoromethyl)pyrrolidin-1-ylpyrazine (CAS No. 2034454-16-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-3-(fluoromethyl)pyrrolidin-1-ylpyrazine (CAS No. 2034454-16-3) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrrolidine and pyrazine backbone, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's fluoromethyl group is a key feature, contributing to its metabolic stability and lipophilicity—properties highly sought after in modern medicinal chemistry. Recent studies have explored its role as a building block for kinase inhibitors and GPCR modulators, aligning with the growing demand for precision therapeutics. Notably, its pyrrolidin-1-yl moiety has been linked to improved blood-brain barrier penetration, making it relevant for neurological disorder research.

From an industrial perspective, 2-3-(fluoromethyl)pyrrolidin-1-ylpyrazine is being investigated for its utility in catalysis and ligand design. Its electron-rich pyrazine ring facilitates coordination with transition metals, a property leveraged in asymmetric synthesis—a hot topic in green chemistry forums. Environmental scientists are also examining its biodegradation pathways to address sustainability concerns raised in AI-driven molecular design discussions.

Analytical challenges surrounding this compound include its chromatographic separation and spectroscopic characterization, frequently searched topics in analytical chemistry circles. Advanced techniques like LC-MS and NMR have been employed to overcome these hurdles, with methodologies often shared in open-access journals to accelerate collaborative research.

The compound's safety profile remains under rigorous evaluation, with particular emphasis on its structure-activity relationship (SAR)—a trending subject in computational chemistry webinars. Predictive modeling using machine learning algorithms has become instrumental in assessing its interaction with biological targets, reflecting the industry's shift toward digital drug discovery.

In material science applications, the fluoromethyl-pyrrolidine hybrid structure demonstrates remarkable thermal stability, sparking interest for use in high-performance polymers. This aligns with current searches for heat-resistant materials in aerospace and electronics sectors. Patent analyses reveal growing IP activity around derivatives of this scaffold, particularly in OLED technology and liquid crystal formulations.

Supply chain specialists note increasing demand for 2034454-16-3 at GMP-grade purity, driven by preclinical studies requiring stringent quality standards. This mirrors broader pharmaceutical industry trends toward continuous manufacturing—a frequently queried term in regulatory databases. Custom synthesis providers now offer scale-up services for this compound, addressing pain points in translational research.

Emerging literature suggests potential in proteolysis targeting chimeras (PROTACs), where the compound's bifunctional nature could enable novel protein degradation strategies. This connects to trending searches about targeted protein degradation therapies in oncology forums. Meanwhile, its hydrogen bonding capacity makes it valuable for cocrystal engineering—another area seeing exponential growth in scholarly citations.

As synthetic methodologies advance, flow chemistry approaches for producing 2-3-(fluoromethyl)pyrrolidin-1-ylpyrazine are being optimized to reduce organic solvent waste—a priority in green chemistry initiatives. Process chemists are sharing optimization data through open science platforms, responding to the research community's call for transparent methodology development.

The compound's structure-property relationships continue to be elucidated through high-throughput screening campaigns, with data increasingly stored in blockchain-secured research databases. This addresses growing concerns about data integrity in collaborative projects—a recurrent theme in research integrity symposia.